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Compound of Interest

Compound Name: FERROUS OXALATE

Cat. No.: B1226959 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular weight of ferrous
oxalate dihydrate (FeC₂O₄·2H₂O). It covers the theoretical calculation based on standard

atomic weights and details common experimental protocols for its empirical determination,

including thermogravimetric analysis and redox titration.

Physicochemical Properties of Ferrous Oxalate
Dihydrate
Ferrous oxalate dihydrate is a coordination compound that is encountered as a yellow

crystalline powder. It serves as a precursor for the synthesis of iron-based materials and has

applications in various chemical processes. A summary of its key quantitative properties is

presented below.
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Property Value

Molecular Formula FeC₂O₄·2H₂O

Molecular Weight 179.89 g/mol [1][2][3][4]

CAS Number 6047-25-2[2][4][5][6]

Density 2.28 g/mL at 25 °C[4][5][6]

Melting Point Decomposes at 190 °C[5][6]

Appearance Yellow crystalline powder[5][7]

Solubility
Poorly soluble in water[7], Insoluble in acetic

acid[5]

Theoretical Molecular Weight Calculation
The molecular weight of a compound is the sum of the atomic weights of its constituent atoms.

The chemical formula for ferrous oxalate dihydrate is FeC₂O₄·2H₂O.

The calculation, based on the standard atomic weights as provided by the International Union

of Pure and Applied Chemistry (IUPAC), is detailed in the table below.[3][7]

Element Symbol Quantity
Standard
Atomic Weight
( g/mol )[3][8]

Total Weight (
g/mol )

Iron Fe 1 55.845 55.845

Carbon C 2 12.011 24.022

Oxygen O
6 (4 in oxalate, 2

in water)
15.999 95.994

Hydrogen H 4 1.008 4.032

Total 179.893

The accepted molecular weight for ferrous oxalate dihydrate is 179.89 g/mol .
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Molecular Formula
FeC₂O₄·2H₂O

Identify Constituent Elements
(Fe, C, O, H)

Obtain Standard Atomic Weights
Fe: 55.845, C: 12.011
O: 15.999, H: 1.008

Sum Atomic Weights
(1Fe) + (2C) + (6O) + (4H)

Calculated Molecular Weight
179.89 g/mol

Click to download full resolution via product page

Caption: Logical workflow for the theoretical calculation of molecular weight.

Experimental Determination of Molecular Weight
The molecular formula and weight of hydrated salts like ferrous oxalate dihydrate can be

verified experimentally. The following protocols outline two common and effective methods.

Method 1: Thermogravimetric Analysis (TGA)
Principle: TGA measures the change in mass of a sample as a function of temperature in a

controlled atmosphere. For ferrous oxalate dihydrate, heating leads to two distinct mass loss

events: an initial loss corresponding to the dehydration of water molecules, followed by the
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decomposition of the anhydrous salt at a higher temperature. By quantifying the initial mass

loss, one can determine the number of water molecules in the hydrate.

Experimental Protocol:

Sample Preparation: Accurately weigh approximately 5-10 mg of ferrous oxalate dihydrate

powder into a TGA crucible (typically alumina or platinum).

Instrument Setup:

Place the crucible in the TGA instrument.

Set the atmosphere to an inert gas flow (e.g., Nitrogen or Argon) at a rate of 20-50 mL/min

to prevent oxidation.

Define the temperature program: Heat the sample from ambient temperature (e.g., 25 °C)

to approximately 600 °C at a constant heating rate (e.g., 10 °C/min).

Data Acquisition: Record the sample mass as a function of temperature.

Analysis:

The TGA thermogram will show a first mass loss step occurring up to approximately 230

°C. This step corresponds to the loss of the two molecules of water of crystallization.[1]

Calculate the percentage mass loss for this dehydration step.

The theoretical mass percentage of water in FeC₂O₄·2H₂O is: (2 * M_H₂O) / M_Total = (2 *

18.015 g/mol ) / 179.89 g/mol ≈ 20.03%

Compare the experimental mass loss percentage to the theoretical value. A close

correlation confirms the presence of two water molecules, thereby validating the molecular

weight of the dihydrate.
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Weigh Hydrated Salt Sample
(Mass_initial)

Perform TGA Analysis
(Heat from 25°C to 600°C)

Identify Dehydration Step
(Mass loss up to ~230°C)

Measure Mass of Water Lost
(Mass_water)

Calculate Anhydrous Mass
(Mass_initial - Mass_water)

Calculate Moles
(moles_water and moles_anhydrous)

Determine Mole Ratio
(moles_water / moles_anhydrous)

Confirm Formula
FeC₂O₄·2H₂O

Click to download full resolution via product page

Caption: Experimental workflow for molecular formula confirmation via TGA.
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Method 2: Redox Titration with Potassium
Permanganate (KMnO₄)
Principle: Both the ferrous ion (Fe²⁺) and the oxalate ion (C₂O₄²⁻) in ferrous oxalate can be

oxidized by a strong oxidizing agent like KMnO₄ in an acidic solution. By titrating a known mass

of the sample with a standardized KMnO₄ solution, the total number of moles of electrons

transferred can be determined, which allows for the calculation of the equivalent weight and

thus the molecular weight of the compound.

Relevant Half-Reactions:

Oxidation:

Fe²⁺ → Fe³⁺ + e⁻

C₂O₄²⁻ → 2CO₂ + 2e⁻

Reduction:

MnO₄⁻ + 8H⁺ + 5e⁻ → Mn²⁺ + 4H₂O

The overall stoichiometry shows that 5 moles of ferrous oxalate react with 3 moles of

permanganate.

Experimental Protocol:

Preparation of Standard KMnO₄ Solution: Prepare and standardize a ~0.02 M KMnO₄

solution against a primary standard like sodium oxalate.

Sample Preparation:

Accurately weigh about 1.2-1.4 g of ferrous oxalate dihydrate.[9]

Transfer the solid to a beaker and dissolve it in approximately 100 mL of 1 M sulfuric acid

(H₂SO₄). Gentle warming may be required to facilitate dissolution.[9]

Quantitatively transfer the solution to a 250 mL volumetric flask and dilute to the mark with

1 M H₂SO₄.[9]
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Titration:

Pipette a 25 mL aliquot of the ferrous oxalate solution into a conical flask.

Add an additional ~20 mL of 1 M H₂SO₄ to ensure the solution remains acidic throughout

the titration.

Heat the solution to about 60-70 °C.

Titrate the hot solution with the standardized KMnO₄ solution. The permanganate solution

acts as its own indicator. The endpoint is reached when a faint, persistent pink color is

observed in the solution.[10]

Repeat the titration until concordant results are obtained.

Analysis:

Use the volume and molarity of the KMnO₄ solution to calculate the moles of KMnO₄ used.

Using the 5:3 stoichiometric ratio (5 moles of FeC₂O₄ to 3 moles of KMnO₄), calculate the

moles of ferrous oxalate in the aliquot.

Scale this value up to find the total moles in the 250 mL flask.

Calculate the experimental molecular weight using the initial mass of the sample and the

calculated total moles: MW = (Initial Mass of Sample) / (Total Moles of Sample)

A result close to 179.89 g/mol will confirm the sample's identity and purity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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